Cas no 2229539-62-0 (2-(2-bromoethyl)quinoxaline)

• Product Name: 2-(2-bromoethyl)quinoxaline
• CAS No: 2229539-62-0
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 6219523
• PubChem ID: 68279463
• Update Time: 2025-06-10

2-(2-bromoethyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromoethyl)quinoxaline
• 2229539-62-0
• SCHEMBL12471341
• bromoethylquin oxalin
• EN300-2001793

• Inchi： 1S/C10H9BrN2/c11-6-5-8-7-12-9-3-1-2-4-10(9)13-8/h1-4,7H,5-6H2
• InChI Key： WNJNGVZXRNACMA-UHFFFAOYSA-N
• SMILES： BrCCC1C=NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 235.99491g/mol
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.8Ų

Additional information on 2-(2-bromoethyl)quinoxaline

Recent Advances in the Study of 2-(2-bromoethyl)quinoxaline (CAS: 2229539-62-0) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-bromoethyl)quinoxaline (CAS: 2229539-62-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by a quinoxaline core and a reactive bromoethyl side chain, serves as a valuable intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential as a building block for kinase inhibitors, antimicrobial agents, and fluorescent probes, highlighting its broad utility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-(2-bromoethyl)quinoxaline derivatives as potent inhibitors of protein kinases involved in cancer signaling pathways. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, achieving nanomolar inhibitory concentrations against specific kinase targets. This work underscores the compound's potential in targeted cancer therapy, particularly in overcoming drug resistance mechanisms observed in conventional treatments.

In antimicrobial research, a team from the European Journal of Medicinal Chemistry reported novel 2-(2-bromoethyl)quinoxaline analogs with remarkable activity against multidrug-resistant bacterial strains. The study revealed that modifications to the quinoxaline ring system significantly enhanced membrane permeability and target specificity. These findings open new avenues for developing next-generation antibiotics to address the growing global threat of antimicrobial resistance.

The compound's unique photophysical properties have also been investigated in materials science applications. Recent work in ACS Applied Materials & Interfaces described the development of 2-(2-bromoethyl)quinoxaline-based fluorescent sensors capable of detecting metal ions in biological systems. These sensors exhibited high selectivity and sensitivity, making them promising tools for diagnostic imaging and environmental monitoring.

From a synthetic chemistry perspective, advances in green chemistry approaches have improved the production efficiency of 2-(2-bromoethyl)quinoxaline. A 2024 publication in Organic Process Research & Development outlined a novel catalytic system that reduces byproduct formation and increases yield while maintaining the compound's high purity. This methodological improvement addresses previous challenges in large-scale synthesis, facilitating broader research applications.

Ongoing clinical investigations are exploring the safety profile of 2-(2-bromoethyl)quinoxaline derivatives as potential therapeutic agents. Preliminary pharmacokinetic studies suggest favorable absorption and distribution characteristics, though further optimization may be required to enhance metabolic stability. Researchers are particularly interested in the compound's ability to cross the blood-brain barrier, which could enable treatments for neurological disorders.

The versatility of 2-(2-bromoethyl)quinoxaline continues to inspire innovative applications across multiple disciplines. Future research directions include the development of targeted drug delivery systems using this scaffold and exploration of its potential in combination therapies. As synthetic methodologies advance and biological understanding deepens, this compound is poised to play an increasingly important role in pharmaceutical innovation and chemical biology research.